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Compound of Interest

Compound Name: Amaranth Red 2

Cat. No.: B1171559

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties of
Amaranth trisodium salt, a widely used colorant in various scientific applications. The
information is curated to be a practical resource for laboratory and development settings.

Physicochemical Properties of Amaranth Trisodium
Salt

The following table summarizes the key quantitative data for Amaranth trisodium salt,
facilitating easy reference and comparison.

Property Value Reference
Molecular Weight 604.47 g/mol [1112][3]
Molecular Formula C20H11N2Naz010S3 [1112114]
CAS Number 915-67-3 [1][4]
Melting Point >300 °C [5][6]
Solubility in Water 10 mg/mL [6]

pH 9.65 (in a 28 °C solution)

Appearance Dark red to purple powder [5]
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Experimental Workflow: Quality Control of
Amaranth Dye

The following diagram illustrates a typical workflow for the quality control of Amaranth dye upon
receipt in a laboratory setting. This ensures the material meets the required specifications
before use in experimental protocols.
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Analytical Testing

» | Solubility Test

Sample Prep (H20)
Material Disposition
Material Receiving Sample Prep PH Measurement Quarantine & Reject
Receive Amaranth Documentation Review A Compare to
Trisodium Salt (CoA, SDS) —V Specifications
Sample Prep UV-Vis Spectroscopy
(Amax verification) Release to Inventory
Sample Prep
»_| Identity Confirmation

(e.q., FTIR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Amaranth Trisodium
Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171559#molecular-weight-of-trisodium-salt-
amaranth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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